Cas no 157027-24-2 (Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-)

• Product name: Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-
• CAS No: 157027-24-2
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 107665
• PubChem ID: 10889047

Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-buten-1-yl)-
• 3,4-dihydroxy-2-(3-methylbut-2-enyl)benzaldehyde
• Benzaldehyde, 3,4-dihydroxy-2-(3-methyl-2-butenyl)- (9CI)
• Benzaldehyde,3,4-dihydroxy-2-(3-methyl-2-butenyl)-(9ci)
• DTXSID70447241
• 3,4-Dihydroxy-2-(3-methyl-2-buten-1-yl)benzaldehyde
• 157027-24-2
• SCHEMBL4263088
• 3,4-Dihydroxy-2-(3-methylbut-2-en-1-yl)benzaldehyde

• Inchi： InChI=1S/C12H14O3/c1-8(2)3-5-10-9(7-13)4-6-11(14)12(10)15/h3-4,6-7,14-15H,5H2,1-2H3
• InChI Key： ZKLYMLFAUVXDNW-UHFFFAOYSA-N
• SMILES： OC1=C(O)C=CC(C=O)=C1C/C=C(/C)\C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 57.53